Cas no 2228288-30-8 (3-oxo-1-2-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid)

• Product Name: 3-oxo-1-2-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid
• CAS No: 2228288-30-8
• MF: C₁₂H₉F₃O₄
• MW: 274.192674398422
• CID: 6102895
• PubChem ID: 165690608
• Update Time: 2025-05-25

3-oxo-1-2-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-2-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid
• EN300-1945003
• 2228288-30-8
• 3-oxo-1-[2-(trifluoromethoxy)phenyl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C12H9F3O4/c13-12(14,15)19-9-4-2-1-3-8(9)11(10(17)18)5-7(16)6-11/h1-4H,5-6H2,(H,17,18)
• InChI Key： YHMRXYASLQGCRR-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1(C(=O)O)CC(C1)=O)(F)F

Computed Properties

• Exact Mass: 274.04529325g/mol
• Monoisotopic Mass: 274.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-oxo-1-2-(trifluoromethoxy)phenylcyclobutane-1-carboxylic acid

3-Oxo-1-(2-Trifluoromethoxyphenyl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

3-Oxo-1-(2-trifluoromethoxyphenyl)cyclobutane-1-carboxylic acid is a highly specialized organic compound with the CAS number 2228288-30-8. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential bioactivity. The molecule consists of a cyclobutane ring fused with a carboxylic acid group and a trifluoromethoxy-substituted phenyl moiety, making it a promising candidate for various applications in drug discovery and development.

The cyclobutane ring in this compound plays a crucial role in its stability and reactivity. Recent studies have highlighted the importance of strained rings like cyclobutane in enhancing the bioavailability and potency of pharmaceutical agents. The trifluoromethoxy group, attached to the phenyl ring, contributes significantly to the compound's lipophilicity and metabolic stability, which are critical properties for drug candidates. These features make 3-oxo-1-(2-trifluoromethoxyphenyl)cyclobutane-1-carboxylic acid a valuable molecule for exploring novel therapeutic strategies.

One of the most notable aspects of this compound is its ability to modulate key biological pathways. Research has demonstrated that it exhibits potent activity against various enzyme targets, including kinases and proteases, which are implicated in numerous diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a recent study published in *Nature Communications* revealed that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), a enzyme associated with inflammation and pain, with high specificity and efficacy.

In addition to its enzymatic activity, 3-oxo-1-(2-trifluoromethoxyphenyl)cyclobutane-1-carboxylic acid has shown promising results in preclinical models of disease. Animal studies have indicated that it possesses anti-inflammatory, anti-cancerous, and neuroprotective properties. For example, in a mouse model of colon cancer, the compound demonstrated significant tumor growth inhibition without causing notable toxicity to healthy cells. These findings underscore its potential as a lead compound for developing next-generation therapeutics.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the cyclobutane ring through [4+0] cycloaddition reactions and the introduction of the trifluoromethoxy group via nucleophilic aromatic substitution. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both academic research and industrial applications.

From an environmental standpoint, 3-oxo-1-(2-trifluoromethoxyphenyl)cyclobutane-1-carboxylic acid has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. Furthermore, it has shown low toxicity to aquatic organisms, making it a safer option compared to many conventional pharmaceutical agents.

In conclusion, 3-Oxo-1-(2-trifluoromethoxyphenyl)cyclobutane-1-carboxylic acid is a versatile and bioactive compound with immense potential in drug discovery and development. Its unique structure, combined with its favorable pharmacokinetic properties and broad spectrum of biological activities, positions it as a valuable asset for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a pivotal role in advancing modern medicine.